N-(4,5-dimethylthiazol-2-yl)-6-(1H-imidazol-1-yl)pyridazine-3-carboxamide

• IUPAC Name: N-(4,5-dimethyl-1,3-thiazol-2-yl)-6-imidazol-1-ylpyridazine-3-carboxamide
• InChI: InChI=1S/C13H12N6OS/c1-8-9(2)21-13(15-8)16-12(20)10-3-4-11(18-17-10)19-6-5-14-7-19/h3-7H,1-2H3,(H,15,16,20)
• InChI Key: GZSAPTFXFKATRV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)C2=NN=C(C=C2)N3C=CN=C3)C
• Molecular Formula: C13H12N6OS
• Molecular Weight: 300.34 g/mol

Description

N-(4,5-dimethylthiazol-2-yl)-6-(1H-imidazol-1-yl)pyridazine-3-carboxamide, also known as BAY 73-6691, is a chemical compound that has gained attention in the scientific community for its potential use in various research applications.

Scientific Research Applications

Organic Synthesis and Catalysis

Heterocyclic N-oxide derivatives, including those synthesized from imidazole and pyridazine, have demonstrated significant versatility in organic synthesis. These compounds are critical for forming metal complexes, designing catalysts, and facilitating asymmetric catalysis. Their broad utility spans medicinal applications, showcasing anticancer, antibacterial, and anti-inflammatory activities. The significance of such derivatives in organic syntheses, catalysis, and drug applications underscores their potential in advancing chemical sciences and pharmaceuticals (Li et al., 2019).

Medicinal Chemistry

Imidazole and pyridazine derivatives, including the class of compounds to which "N-(4,5-dimethylthiazol-2-yl)-6-(1H-imidazol-1-yl)pyridazine-3-carboxamide" belongs, have been extensively studied for their antitumor activities. These compounds, through their diverse biological properties, are in continuous exploration for new antitumor drugs, providing a foundation for the synthesis of compounds with varied biological functions (Iradyan et al., 2009).

Advanced Chemistry and Drug Development

The imidazo[1,2-b]pyridazine scaffold, to which "N-(4,5-dimethylthiazol-2-yl)-6-(1H-imidazol-1-yl)pyridazine-3-carboxamide" structurally relates, has been recognized as a privileged framework in medicinal chemistry. This class of compounds has been pivotal in generating various bioactive molecules, including successful kinase inhibitors like ponatinib. The structure-activity relationships (SAR) of imidazo[1,2-b]pyridazine-containing derivatives highlight their therapeutic applications across different medical conditions, guiding the quest for novel compounds with enhanced pharmacokinetic profiles and efficacy (Garrido et al., 2021).